N-(2-aminoethyl)-3-bromobenzamide hydrochloride

• IUPAC Name: N-(2-aminoethyl)-3-bromobenzamide;hydrochloride
• InChI: InChI=1S/C9H11BrN2O.ClH/c10-8-3-1-2-7(6-8)9(13)12-5-4-11;/h1-3,6H,4-5,11H2,(H,12,13);1H
• InChI Key: YQHCMHXWVOIYDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NCCN.Cl
• Molecular Formula: C9H12BrClN2O
• Molecular Weight: 279.56 g/mol
• CAS RN: 152535-09-6

Description

N-(2-aminoethyl)-3-bromobenzamide hydrochloride, also known as NABH, is a compound commonly used in scientific research. It is a white, crystalline powder that is slightly soluble in water and has a melting point of 165-168°C. NABH is used in a variety of research applications, including biochemical and physiological studies, drug synthesis, and as a reagent in organic synthesis.

Scientific Research Applications

Photosynthesis Inhibition

Research into N-(2-aminoethyl)-3-bromobenzamide hydrochloride analogs, such as 5-bromo- and 3,5-dibromo-2-hydroxy-N-phenylbenzamides, has shown that these compounds can inhibit photosynthetic electron transport (PET). This effect depends on the compounds' lipophilicity and the electronic properties of the substituent in the N-phenyl moiety. These findings suggest potential applications in studying photosynthesis mechanisms and developing photosynthesis inhibitors (Kráľová et al., 2013).

Copper-catalyzed Direct Amination

The copper-catalyzed direct amination of ortho-functionalized haloarenes, including N-(2-bromophenyl)acetamide derivatives, highlights a method for synthesizing ortho-functionalized aromatic amines. This process involves NaN(3) as the amino source and has applications in the synthesis of aromatic amine compounds, demonstrating the versatility of N-(2-aminoethyl)-3-bromobenzamide hydrochloride and its derivatives in chemical synthesis (Zhao et al., 2010).

Improvement in Drug Absorption

Studies on compounds with structural similarities to N-(2-aminoethyl)-3-bromobenzamide hydrochloride, such as N-[[[4-(5-Bromo-2-pyrimidinyloxy)-3-chlorophenyl]amino]carbonyl]-2-nitrobenzamide, have demonstrated the potential to improve oral absorption of poorly water-soluble drugs. By reducing the particle size to the submicron region, these compounds show enhanced dissolution rates and oral absorption, suggesting applications in pharmaceutical formulation and drug delivery systems (Kondo et al., 1993).

Molecular Interaction Studies

The molecular structure of compounds similar to N-(2-aminoethyl)-3-bromobenzamide hydrochloride has been explored through studies like the synthesis and examination of N-3-hydroxyphenyl-4-methoxybenzamide. These investigations offer insights into the intermolecular interactions and molecular geometry of such compounds, providing a foundation for understanding their behavior in various chemical and biological contexts (Karabulut et al., 2014).

Heavy Metal Removal

N-(((2-((2-Aminoethyl)amino)ethyl)amino)methyl)-4-sulfamoylbenzamide impregnated into hydrous zirconium oxide has been used to remove Ni(II) from aqueous solutions. This composite demonstrates high removal efficiency under optimized conditions, highlighting potential applications in environmental remediation and water treatment (Rahman & Nasir, 2019).